N1-cycloheptyl-N2-(2-(1-methylindolin-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide

• IUPAC Name: N'-cycloheptyl-N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]oxamide
• InChI: InChI=1S/C25H39N5O2/c1-28-13-15-30(16-14-28)23(19-9-10-22-20(17-19)11-12-29(22)2)18-26-24(31)25(32)27-21-7-5-3-4-6-8-21/h9-10,17,21,23H,3-8,11-16,18H2,1-2H3,(H,26,31)(H,27,32)
• InChI Key: CHSHAEQREYWBIS-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(CNC(=O)C(=O)NC2CCCCCC2)C3=CC4=C(C=C3)N(CC4)C
• Molecular Formula: C25H39N5O2
• Molecular Weight: 441.6 g/mol

Description

N1-cycloheptyl-N2-(2-(1-methylindolin-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C25H39N5O2 and its molecular weight is 441.62. The purity is usually 95%.
BenchChem offers high-quality N1-cycloheptyl-N2-(2-(1-methylindolin-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-cycloheptyl-N2-(2-(1-methylindolin-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Selective Receptor Agonists and Antagonists

Research on compounds with similar structures, such as cyclohexylamino oxazoline derivatives, has shown potential as selective alpha(2) adrenoceptor agonists. These are critical in developing treatments for conditions like hypertension and certain psychiatric disorders due to their role in neurotransmitter regulation (W. Wong et al., 2000).

Biomedical Applications

Poly(2-oxazolines) with varying alkyl chain lengths have been tested for their cell cytotoxicity and immunological impact in vitro, showing low cytotoxicity and potential for drug delivery applications due to their benign interaction with biological systems (J. Kronek et al., 2011).

Anticonvulsant Activity

Hybrid compounds combining chemical fragments of known antiepileptic drugs have shown broad spectra of activity across different seizure models. This illustrates the potential of designing new therapeutic agents by combining structural elements of existing drugs for enhanced efficacy and safety profiles (K. Kamiński et al., 2015).

Cyclization Reactions

Studies on cyclization reactions involving cyanamides and anthranilates have led to derivatives with potential biological activities, showcasing the versatility of these chemical structures in synthesizing new compounds with potential pharmacological applications (K. Shikhaliev et al., 2008).

Antibacterial and Anti-tubercular Agents

The synthesis and evaluation of 1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-7-(4-methylpiperazin-1-yl)quinoline-3-carboxylic acid derivatives have shown significant in vitro activity against Mycobacterium tuberculosis and other bacterial strains, highlighting the potential of such compounds in addressing infectious diseases (Narva Suresh et al., 2014).